5-P-Tolyl-oxazole-4-carboxylic acid

• IUPAC Name: 5-(4-methylphenyl)-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C11H9NO3/c1-7-2-4-8(5-3-7)10-9(11(13)14)12-6-15-10/h2-6H,1H3,(H,13,14)
• InChI Key: SEGAPYFKYCVPBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N=CO2)C(=O)O
• Molecular Formula: C11H9NO3
• DSSTOX Substance ID: DTXSID20372332
• Molecular Weight: 203.19 g/mol
• CAS RN: 89205-04-9

Description

5-P-Tolyl-oxazole-4-carboxylic acid is a chemical compound with the molecular formula C11H9NO3. It is also known as 5-(4-methylphenyl)-1,3-oxazole-4-carboxylic acid.

Synthesis Analysis

The synthesis of oxazoles, including 5-P-Tolyl-oxazole-4-carboxylic acid, has been a topic of interest in recent years. Various synthetic protocols of oxazolines have been developed based on the substrates involved, such as amino alcohols, carboxylic acids, carbonyl compounds, and alkenes. For instance, one method involves the reaction between dicyanobenzenes and amino alcohols.

Molecular Structure Analysis

Oxazoles, including 5-P-Tolyl-oxazole-4-carboxylic acid, are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities.

Chemical Reactions Analysis

Oxazoles have been found to undergo various chemical reactions. For instance, complementary methods for direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 have been developed for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• Isoxazole derivatives, including 5-P-Tolyl-oxazole-4-carboxylic acid, serve as privileged scaffolds in drug discovery. . Researchers explore their potential as lead compounds for developing new therapeutic agents.

Metal-Free Synthetic Routes

• Traditional synthetic methods for isoxazole synthesis often employ costly and toxic metal catalysts. However, metal-free approaches have gained prominence due to their eco-friendliness and reduced waste generation. .

Functionalized Heterocyclic Scaffolds

• Heterocyclic molecules play a crucial role in medicinal chemistry. Isoxazoles contribute to chemical diversity and expand the available drug-like chemical space. .

Natural Product Isolation

• 5-P-Tolyl-oxazole-4-carboxylic acid is a derivative of oxazole. Natural products containing oxazole moieties have been isolated from various sources. . Researchers continue to explore natural sources for novel compounds.

Materials Science and Nanocatalysis

• Beyond medicinal applications, isoxazole derivatives find utility in materials science. Researchers explore their use as building blocks for functional materials, sensors, and catalysts. .

Mechanism of Action

Target of Action

Oxazole derivatives, a class to which this compound belongs, are known to interact with a variety of biological targets due to their chemical diversity .

Mode of Action

Oxazole derivatives are known to undergo reactions such as acid-catalyzed, nucleophilic acyl substitution . The net effect of these reactions is typically the substitution of an –OH group by –OR′ . All steps are reversible, and the reaction typically has an equilibrium constant close to 1 .

Biochemical Pathways

Oxazole derivatives have been found to exert a variety of effects on the vascular system .

Future Directions

Oxazole derivatives, including 5-P-Tolyl-oxazole-4-carboxylic acid, have gained attention in recent times due to their increasing importance in the field of medicinal chemistry. They are being synthesized and screened for various biological activities, which suggests that research in this area is likely to continue in the future.